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Abstract

Aviglycine hydrochloride is a potent inhibitor of ethylene biosynthesis in plants. This technical
guide provides an in-depth overview of its chemical properties, mechanism of action, and
applications in research and agriculture. Detailed experimental protocols and quantitative data
are presented to facilitate its use in a laboratory setting. Furthermore, this guide illustrates the
key signaling pathways and experimental workflows using diagrammatic representations.

Chemical and Physical Properties

Aviglycine hydrochloride, specifically the biologically active (S)-trans isomer, is identified by
the CAS number 55720-26-8.[1][2][3][4][5][6] The racemic mixture is assigned the CAS number
67010-42-8. Its chemical formula is CeH13CIN20s3, and it has a molecular weight of 196.63
g/mol .[1][2][3]
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Property Value Reference
CAS Number 55720-26-8 ((S)-trans isomer) [L12113114115]116]
Chemical Formula CeH13CIN203 [11[2][3]
Molecular Weight 196.63 g/mol [1112][3]

Aminoethoxyvinylglycine
Synonyms ] ) [3]
hydrochloride, AVG, ReTain

White to off-white crystalline
Appearance [1]
powder

Solubility Soluble in water [7]

Mechanism of Action

Aviglycine hydrochloride's primary mechanism of action is the competitive inhibition of 1-
aminocyclopropane-1-carboxylic acid (ACC) synthase, a key enzyme in the ethylene
biosynthesis pathway.[8] By binding to the active site of ACC synthase, it prevents the
conversion of S-adenosylmethionine (SAM) to ACC, the immediate precursor of ethylene.[8]
This inhibition is potent, with a reported Ki value of 0.2 uM for the enzyme from tomato fruit and
a calculated dissociation constant (Kd) of 10-20 pM for apple ACC synthase.[3][9]

In addition to its effect on ethylene biosynthesis, Aviglycine hydrochloride also inhibits other
pyridoxal phosphate (PLP)-dependent enzymes, notably cystathionine B-lyase and
cystathionine y-lyase, with Ki values of 1.1 uM and 10.5 uM, respectively.[4][7]

Signaling Pathway

The inhibition of ACC synthase by Aviglycine hydrochloride directly impacts the ethylene
signaling pathway in plants. Ethylene is a gaseous hormone that regulates numerous
physiological processes, including fruit ripening, senescence, and stress responses. The
simplified pathway is as follows: Methionine is converted to SAM, which is then converted to
ACC by ACC synthase. ACC is subsequently oxidized to form ethylene by ACC oxidase.
Ethylene then binds to its receptors, initiating a signal transduction cascade that leads to
various physiological responses.
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Inhibition of the Ethylene Biosynthesis Pathway by Aviglycine Hydrochloride.

Quantitative Data

The inhibitory effects of Aviglycine hydrochloride have been quantified in various studies.
The following tables summarize key inhibition constants and the impact on physiological
parameters.

hibiti

Inhibition Constant

Enzyme Organism (KilKd) Reference
ACC Synthase Tomato 0.2 uM (Ki) [9]

ACC Synthase Apple 10-20 pM (Kd) [8]
Cystathionine B-lyase Not Specified 1.1 uM (Ki) [4107]
Cystathionine y-lyase Not Specified 10.5 puM (Ki) 41071

Effects on Fruit Ripening and Quality
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Fruit Concentration Effect Reference

Higher firmness and
soluble solids content,
lower ethylene
'Huangguan' Pear 200 mg Lt production rate and [10]
core browning index
after 15 days of

storage.

AVG-treated fruit had
N higher firmness at
'Fortune’ Plum Not specified ) [11]
harvest and during

cold storage.

AVG treatments
significantly increased

'‘Gala' Apples Not specified fruit firmness [12]
compared to the

control.

Spray applications
o . resulted in higher fruit
Kiwifruit 20, 100, 500 mg a.i./L i ] [13]
firmness during

postharvest storage.

_ Increased fruit
Plum (cv. President) 100 and 200 mg/L ] [14]
firmness.

Experimental Protocols
Measurement of ACC Synthase Activity in vitro

This protocol is adapted from established methods for determining ACC synthase activity by
measuring the conversion of SAM to ACC.

Materials:

¢ Plant tissue extract
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¢ Tricine reaction buffer

e S-adenosylmethionine (SAM) chloride solution

e 100 mM HgClz solution

e Microcentrifuge tubes

e Thermo mixer

Procedure:

Thaw the purified plant tissue extract on ice.

 In a microcentrifuge tube, add 150 pL of Tricine reaction buffer and 150 puL of SAM chloride
to 1.5 mL of the extract.

o Vortex the mixture briefly.
 Incubate the sample in a thermo mixer for 2 hours at 25°C with gentle shaking.
¢ Stop the reaction by adding 200 pL of 200 mM HgClIz solution.

e The amount of ACC produced can then be quantified using a suitable assay, such as the
method described by Lizada and Yang, which involves the liberation and measurement of
ethylene from ACC.[9]

Measurement of Ethylene Production in Fruit Tissue

This protocol provides a general method for quantifying ethylene production from fruit samples.
Materials:

o Fruit samples

« Airtight container with a sampling septum

o Gas chromatograph (GC) equipped with a flame ionization detector (FID)

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.researchgate.net/publication/259247987_Assay_for_and_enzymatic_formation_of_an_ethylene_precursor_1-Aminocyclopropane-1-carboxylic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Gas-tight syringe

Procedure:

Place a known weight of fruit tissue into an airtight container of a known volume.

o Seal the container and incubate at a constant temperature (e.g., 25°C) for a defined period.
The incubation time will depend on the expected rate of ethylene production.

 After incubation, mix the headspace gas within the container.

e Using a gas-tight syringe, withdraw a known volume of the headspace gas through the
septum.

« Inject the gas sample into the GC for ethylene quantification.

» Calculate the ethylene production rate, typically expressed as pL or nL of ethylene per
kilogram of tissue per hour.[15]

Experimental Workflow and Logical Relationships

The application of Aviglycine hydrochloride in a research setting typically follows a structured
workflow to assess its impact on plant physiology. The following diagram illustrates a typical
experimental workflow for evaluating the effect of Aviglycine hydrochloride on fruit ripening.
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Conclusion:
Evaluate the effect of Aviglycine Hydrochloride on ripening parameters
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A generalized experimental workflow for studying the effects of Aviglycine Hydrochloride.

Conclusion

Aviglycine hydrochloride is a valuable tool for researchers and agricultural professionals
seeking to modulate ethylene biosynthesis. Its well-characterized mechanism of action as a
potent inhibitor of ACC synthase allows for the precise control of ethylene-dependent
processes. The information provided in this technical guide, including quantitative data and
detailed experimental protocols, serves as a comprehensive resource for the effective
application of Aviglycine hydrochloride in scientific research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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